4-[(4-Phenoxyphenoxy)methyl]-1,3-dioxolane

• CAS No.: 63837-31-0
• Molecular Formula: C16H16O4
• Molecular Weight: 272.29 g/mol
• IUPAC Name: 4-[(4-phenoxyphenoxy)methyl]-1,3-dioxolane
• InChI: InChI=1S/C16H16O4/c1-2-4-14(5-3-1)20-15-8-6-13(7-9-15)18-11-16-10-17-12-19-16/h1-9,16H,10-12H2
• InChI Key: FQJNJEYKBIQCRF-UHFFFAOYSA-N
• Canonical SMILES: C1C(OCO1)COC2=CC=C(C=C2)OC3=CC=CC=C3

Description

It is primarily used as an insect growth regulator, effective against scales and Lepidoptera by ingestion . This compound inhibits the development of first and second instar larvae in scales and prevents the maturation of eggs and larvae in Lepidoptera .

Preparation Methods

The preparation of 4-[(4-Phenoxyphenoxy)methyl]-1,3-dioxolane involves a nucleophilic substitution route. The process starts with the preparation of 1-(4-methylphenoxy)-4-phenoxybenzene, which is then oxidized to give 4-(4-phenoxyphenoxy)benzoic acid . This intermediate is further processed to obtain the final product. The reaction conditions typically involve high temperatures and the use of specific catalysts to facilitate the reactions .

Chemical Reactions Analysis

4-[(4-Phenoxyphenoxy)methyl]-1,3-dioxolane undergoes various chemical reactions, including oxidation and substitution . Common reagents used in these reactions include oxidizing agents and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the compound can lead to the formation of benzoic acid derivatives .

Scientific Research Applications

This compound has several scientific research applications, particularly in the fields of chemistry, biology, and industry. In chemistry, it is used as an intermediate for the synthesis of specialty polymers, such as polyether ether ketone (PEEK) . In biology, it is studied for its insecticidal properties and its ability to inhibit the development of insect larvae . In industry, it is used in the formulation of insecticides and other pest control products .

Mechanism of Action

The mechanism of action of 4-[(4-Phenoxyphenoxy)methyl]-1,3-dioxolane involves its role as an insect growth regulator. It mimics juvenile hormones in insects, preventing larvae from developing into adulthood and thus rendering them unable to reproduce . This action is achieved by interfering with the normal hormonal regulation of insect development, leading to the inhibition of metamorphosis .

Comparison with Similar Compounds

4-[(4-Phenoxyphenoxy)methyl]-1,3-dioxolane is similar to other insect growth regulators, such as pyriproxyfen . it is unique in its specific molecular structure and its effectiveness against certain types of insects, such as scales and Lepidoptera . Other similar compounds include 2-ethyl-4-[(4-phenoxyphenoxy)methyl]-1,3-dioxolane and 4-[(2-ethyl-1,3-dioxolan-4-yl)methoxy]phenyl phenyl ether .